Cas no 1378840-89-1 (2-(2-Methylpyridin-4-yl)butanoic acid)

• Product Name: 2-(2-Methylpyridin-4-yl)butanoic acid
• CAS No: 1378840-89-1
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5701207
• PubChem ID: 54571379
• Update Time: 2025-06-23

2-(2-Methylpyridin-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylpyridin-4-yl)butanoic acid
• SCHEMBL6179683
• EN300-1138647
• 1378840-89-1
• 2-(2-methylpyridin-4-yl)butanoicacid
• 4-Pyridineacetic acid, α-ethyl-2-methyl-
• 2-(2-Methylpyridin-4-yl)butanoic acid

• Inchi： 1S/C10H13NO2/c1-3-9(10(12)13)8-4-5-11-7(2)6-8/h4-6,9H,3H2,1-2H3,(H,12,13)
• InChI Key： ZXMREHWRHUSTER-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CN=C(C)C=1)CC)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.119±0.06 g/cm3(Predicted)
• Boiling Point: 314.0±27.0 °C(Predicted)
• pka: 3.09±0.10(Predicted)

Additional information on 2-(2-Methylpyridin-4-yl)butanoic acid

2-(2-Methylpyridin-4-yl)butanoic Acid: A Comprehensive Overview

The compound 2-(2-Methylpyridin-4-yl)butanoic acid, identified by the CAS number 1378840-89-1, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

Recent studies have highlighted the importance of 2-(2-Methylpyridin-4-yl)butanoic acid in the design of bioactive molecules. Its structure, which combines a pyridine ring with a butanoic acid group, offers a versatile platform for chemical modifications. Researchers have explored its ability to act as a precursor for more complex molecules, particularly in the synthesis of heterocyclic compounds.

The synthesis of 2-(2-Methylpyridin-4-yl)butanoic acid involves a multi-step process that includes nucleophilic substitution and oxidation reactions. These methods have been optimized to improve yield and purity, making it more accessible for large-scale production. The compound's stability under various conditions has also been thoroughly investigated, ensuring its suitability for diverse applications.

In terms of biological activity, 2-(2-Methylpyridin-4-yl)butanoic acid has shown promise as an inhibitor of certain enzymes, particularly those involved in metabolic pathways. This property has led to its consideration in the development of new therapeutic agents targeting metabolic disorders. Recent findings suggest that it may also play a role in modulating cellular signaling pathways, further expanding its potential therapeutic applications.

The structural versatility of CAS No. 1378840-89-1 allows for easy functionalization, enabling researchers to tailor its properties for specific uses. For instance, modifications to the pyridine ring or the butanoic acid group can significantly alter its solubility, stability, and bioavailability. These attributes make it an ideal candidate for drug delivery systems and advanced materials.

Looking ahead, the continued exploration of 2-(2-Methylpyridin-4-yl)butanoic acid's properties is expected to unlock new opportunities in both academic research and industrial applications. Its role as a building block in organic synthesis is likely to grow, driven by advancements in synthetic methodologies and computational modeling techniques.

In conclusion, CAS No. 1378840-89-1, or 2-(2-Methylpyridin-4-yl)butanoic acid, stands as a testament to the ingenuity of modern organic chemistry. With ongoing research uncovering new facets of its potential, this compound is poised to make significant contributions to various scientific domains in the years to come.